Cas no 2172605-17-1 (1-fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol)

1-Fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol is a fluorinated amino alcohol derivative featuring a 1-methylimidazole substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, combining a fluorine atom with a heterocyclic imidazole moiety, which may enhance binding affinity and metabolic stability. The presence of both hydroxyl and amino functional groups allows for further derivatization, making it a valuable intermediate in the synthesis of bioactive molecules. Its well-defined chemical structure ensures reproducibility in research applications, while the fluorine substituent can influence electronic properties and lipophilicity, potentially improving drug-like characteristics. Suitable for controlled experimental studies.
1-fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol structure
2172605-17-1 structure
Product Name:1-fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol
CAS No:2172605-17-1
MF:C7H12FN3O
MW:173.188084602356
CID:5986642
PubChem ID:165600143
Update Time:2025-06-25

1-fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol
    • 1-fluoro-3-[(1-methyl-1H-imidazol-4-yl)amino]propan-2-ol
    • 2172605-17-1
    • EN300-1648717
    • Inchi: 1S/C7H12FN3O/c1-11-4-7(10-5-11)9-3-6(12)2-8/h4-6,9,12H,2-3H2,1H3
    • InChI Key: UEDVHQYGAQQJIR-UHFFFAOYSA-N
    • SMILES: FCC(CNC1=CN(C)C=N1)O

Computed Properties

  • Exact Mass: 173.09644018g/mol
  • Monoisotopic Mass: 173.09644018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 50.1Ų

1-fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol Pricemore >>

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Additional information on 1-fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol

Chemical Compound CAS No. 217260-17-1: 1-fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol

Chemical Compound CAS No. 217260-17-1, also known as 1-fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol, is a complex organic molecule with a unique structure that combines a fluorine atom, an imidazole ring, and a hydroxyl group in its molecular framework. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure and functional groups make it a versatile building block for synthesizing more complex compounds with tailored properties.

The synthesis of 1-fluoro-3-(1-methyl-1H-imidazol-4-yl)aminopropan-2-ol involves a multi-step process that typically begins with the preparation of the imidazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the final product. Researchers have also explored alternative routes, such as using microwave-assisted synthesis or continuous-flow reactors, to optimize the production process further.

The structural features of this compound are particularly interesting from a chemical standpoint. The presence of the imidazole ring introduces aromaticity and enhances the molecule's stability. The fluorine atom, located at position 1, contributes to the compound's electronic properties, making it potentially useful in applications where electron-withdrawing effects are desired. Additionally, the hydroxyl group at position 3 provides hydrophilic characteristics, which can be advantageous in certain biological or chemical reactions.

Recent studies have highlighted the potential of Chemical Compound CAS No. 217260-17-1 as an intermediate in drug discovery. Its ability to form hydrogen bonds and participate in various chemical transformations makes it a valuable starting material for developing bioactive compounds. For instance, researchers have explored its use in creating inhibitors for specific enzymes or receptors, which could lead to novel therapeutic agents.

In terms of applications beyond pharmaceuticals, this compound has shown promise in agrochemical research. Its unique combination of functional groups allows it to interact with plant cells in specific ways, potentially leading to new herbicides or fungicides. Moreover, its stability under various environmental conditions makes it a candidate for use in formulations that require prolonged shelf life.

The safety profile of Chemical Compound CAS No. 217260-17_ is another area of active research. Studies have been conducted to assess its acute and chronic toxicity levels, as well as its potential impact on the environment. Preliminary results suggest that it has low toxicity when handled appropriately, but further investigations are needed to fully understand its safety implications.

In conclusion, Chemical Compound CAS No. 2_ represents a fascinating example of how modern chemistry can create molecules with diverse functionalities. Its structure, synthesis methods, and potential applications continue to be explored by researchers worldwide. As new findings emerge, this compound is expected to play an increasingly important role in advancing various scientific disciplines.

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